Cas no 879127-67-0 (Sodium 3,5-dioxotetrahydro-2H-pyran-4-ide)

Sodium 3,5-dioxotetrahydro-2H-pyran-4-ide is a versatile anionic intermediate used in organic synthesis and pharmaceutical applications. Its stable cyclic structure and reactive enolate functionality make it a valuable building block for constructing complex heterocyclic compounds. The compound exhibits high reactivity in nucleophilic addition and condensation reactions, enabling efficient derivatization. Its sodium salt form enhances solubility in polar aprotic solvents, facilitating homogeneous reaction conditions. The product is particularly useful in the synthesis of pyran and pyridine derivatives, as well as in the development of bioactive molecules. Proper handling under inert conditions is recommended due to its moisture sensitivity.

Sodium 3,5-dioxotetrahydro-2H-pyran-4-ide structure

879127-67-0 structure

Product Name:Sodium 3,5-dioxotetrahydro-2H-pyran-4-ide

CAS No:879127-67-0

MF:C₅H₅NaO₃

MW:136.081172704697

MDL:MFCD24698144

CID:836418

PubChem ID:56924550

Update Time:2025-05-22

Sodium 3,5-dioxotetrahydro-2H-pyran-4-ide Chemical and Physical Properties

Names and Identifiers

- Sodium 3,5-dioxotetrahydro-2H-pyran-4-ide
- 2H-Pyran-3,5(4H,6H)-dione, ion(1-), sodium
- 2H-PYRAN-3,5(4H,6H)-DIONE, SODIUM SALT
- SODIUM 3,5-DIOXOOXAN-4-IDE
- 2H-Pyran-3,5(4H,6H)-dione,sodium salt
- C5H5NaO3
- W9025
- A862371
- Sodium3,5-dioxotetrahydro-2H-pyran-4-ide
- AS-64886
- 879127-67-0
- AKOS016007585
- DTXSID90718864
- sodium;pyran-4-ide-3,5-dione
- FT-0660240
- CS-0197468
- I11592
- MDL： MFCD24698144
- Inchi： 1S/C5H5O3.Na/c6-4-1-5(7)3-8-2-4;/h1H,2-3H2;/q-1;+1
- InChI Key： HZHSOBOQRRNIDJ-UHFFFAOYSA-N
- SMILES： [Na+].O1CC([CH-]C(C1)=O)=O

Computed Properties

Exact Mass: 136.01363830g/mol
Monoisotopic Mass: 136.01363830g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 118
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.4

Sodium 3,5-dioxotetrahydro-2H-pyran-4-ide Pricemore >>

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